1-{[5-(2-amino-2-oxoethoxy)-2-chloro-4-methylphenyl]sulfonyl}-4-piperidinecarboxylic acid

• IUPAC Name: 1-[5-(2-amino-2-oxoethoxy)-2-chloro-4-methylphenyl]sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C15H19ClN2O6S/c1-9-6-11(16)13(7-12(9)24-8-14(17)19)25(22,23)18-4-2-10(3-5-18)15(20)21/h6-7,10H,2-5,8H2,1H3,(H2,17,19)(H,20,21)
• InChI Key: ZWQUONDAOXPBAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OCC(=O)N)S(=O)(=O)N2CCC(CC2)C(=O)O)Cl
• Molecular Formula: C15H19ClN2O6S
• Molecular Weight: 390.8 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups. These include a sulfonyl group (-SO2-), a carboxylic acid group (-COOH), and an amino group (-NH2). The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl, carboxylic acid, and amino groups would likely have a significant impact on the compound’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the carboxylic acid group could make the compound acidic, and the amino group could allow it to act as a base.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems, often in a biological context. Without more information, it’s hard to speculate on the mechanism of action of this specific compound.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical synthesis.